Cas no 150693-41-7 (Benzenepentanamine,N-(cyclohexylmethyl)-, hydrochloride (1:1))

Benzenepentanamine,N-(cyclohexylmethyl)-, hydrochloride (1:1) structure
150693-41-7 structure
Product Name:Benzenepentanamine,N-(cyclohexylmethyl)-, hydrochloride (1:1)
CAS No:150693-41-7
MF:C18H30ClN
MW:295.890504360199
CID:225881
PubChem ID:192482
Update Time:2025-04-19

Benzenepentanamine,N-(cyclohexylmethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenepentanamine,N-(cyclohexylmethyl)-, hydrochloride (1:1)
    • Benzenepentanamine, N-(cyclohexylmethyl)-, hydrochloride
    • Cns 3093
    • Cns-3093
    • N-(cyclohexylmethyl)-5-phenylpentan-1-amine
    • N-(cyclohexylmethyl)-5-phenylpentan-1-amine hydrochloride (1:1)
    • N-Cyclohexylmethyl-N-(5-phenylpentyl)amine
    • N-(cyclohexylmethyl)-5-phenylpentan-1-amine;hydrochloride
    • DTXSID80934031
    • N-(Cyclohexylmethyl)-5-phenylpentan-1-amine--hydrogen chloride (1/1)
    • 150693-41-7
    • Inchi: 1S/C18H29N.ClH/c1-4-10-17(11-5-1)12-8-3-9-15-19-16-18-13-6-2-7-14-18;/h1,4-5,10-11,18-19H,2-3,6-9,12-16H2;1H
    • InChI Key: ODBWSZXHJDXAQR-UHFFFAOYSA-N
    • SMILES: Cl.N(CCCCCC1C=CC=CC=1)CC1CCCCC1

Computed Properties

  • Exact Mass: 259.23017
  • Monoisotopic Mass: 295.2066777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 202
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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